3-methyl-N-(4-morpholin-4-ylphenyl)-1-benzofuran-2-carboxamide
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Description
3-methyl-N-(4-morpholin-4-ylphenyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.391. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Pharmacokinetics
One study focused on the disposition and metabolism of a related compound, SB-649868, which is an orexin 1 and 2 receptor antagonist being developed for the treatment of insomnia. The study found that the compound and its metabolites were eliminated primarily through feces, with minor urinary excretion. Metabolism involved oxidation of the benzofuran ring, leading to various metabolites including a principal one identified in excreta. This research highlights the metabolic pathways and elimination processes of benzofuran derivatives in humans, providing insights into their pharmacokinetics (Renzulli et al., 2011).
Antimicrobial and Antitumor Activities
Another study synthesized a compound with a similar structure, focusing on its crystal structure and biological activity. The compound showed effective inhibition against the proliferation of cancer cell lines, indicating potential for antitumor applications (Lu et al., 2017). Similarly, derivatives of 1,2,4-triazole containing the morpholine moiety were synthesized and found to possess antimicrobial activities, suggesting their use in combating microbial infections (Sahin et al., 2012).
Anti-Inflammatory Properties
Research on peripheral benzodiazepine receptors explored compounds for their anti-inflammatory effects in mouse models. This study demonstrated the potential of certain ligands to inhibit oedema formation, indicating their role in anti-inflammatory responses (Torres et al., 1999).
Properties
IUPAC Name |
3-methyl-N-(4-morpholin-4-ylphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-14-17-4-2-3-5-18(17)25-19(14)20(23)21-15-6-8-16(9-7-15)22-10-12-24-13-11-22/h2-9H,10-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AELDAMOGYZQRRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)NC3=CC=C(C=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.